![molecular formula C13H9IO2 B1393667 2'-Iodo-[1,1'-biphenyl]-3-carboxylic acid CAS No. 855254-47-6](/img/structure/B1393667.png)
2'-Iodo-[1,1'-biphenyl]-3-carboxylic acid
Overview
Description
2-Iodobiphenyl is an ortho-halogenated biphenyl . It has a linear formula of C6H5C6H4I and a molecular weight of 280.10 .
Synthesis Analysis
2-Iodobiphenyl can be synthesized from 2-aminobiphenyl . It may also be used in the synthesis of dibenziodolium tosylate by reacting with hydroxy (tosyloxy)iodo benzene in acetonitrile .
Molecular Structure Analysis
The IUPAC Standard InChI for 2-Iodobiphenyl is InChI=1S/C12H9I/c13-12-9-5-4-8-11(12)10-6-2-1-3-7-10/h1-9H
.
Physical And Chemical Properties Analysis
2-Iodobiphenyl has a refractive index of 1.662 (lit.), a boiling point of 300 °C (lit.), and a density of 1.59 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis and Chemical Properties
- 2'-Iodo-[1,1'-biphenyl]-3-carboxylic acid serves as a pivotal intermediate in the synthesis of complex organic compounds. For instance, it plays a crucial role in the synthesis of 4′-(2H-tetrazol-5-yl)-[1,1′-biphenyl]-4-carboxylic acid, a valuable organic ligand for the preparation of metal-organic frameworks. The synthesis involves a series of reactions starting from iodination of [1,1′-biphenyl]-4-carboxylic acid, showcasing its significance in facilitating the formation of potentially useful organic structures (Ardeleanu et al., 2018).
Catalyst and Reactivity Studies
- The compound has also been highlighted in studies exploring regioselective synthesis, particularly of ortho-iodobiphenylboronic acid derivatives. These derivatives not only demonstrate promising antimicrobial activity but also serve as superior catalysts for carboxylic acid activation, opening avenues for their application in various chemical transformations and pharmaceutical developments (Al‐Zoubi et al., 2020).
Crystallographic and Molecular Docking Studies
- In the realm of crystallography and molecular docking, derivatives of this compound have been synthesized and analyzed for their anti-tyrosinase activities. The crystal structures of these compounds provide insights into their interactions at the molecular level, further confirming their potential pharmaceutical applications (Kwong et al., 2017).
Safety and Hazards
Biochemical Analysis
Biochemical Properties
2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, this compound has been shown to inhibit certain cytochrome P450 enzymes, which are crucial for the metabolism of various xenobiotics and endogenous compounds . Additionally, 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid can bind to specific receptor proteins, modulating their signaling pathways and affecting cellular responses .
Cellular Effects
The effects of 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid on different cell types and cellular processes are profound. This compound has been observed to alter cell signaling pathways, leading to changes in gene expression and cellular metabolism . For example, it can activate or inhibit transcription factors, thereby regulating the expression of genes involved in cell proliferation, differentiation, and apoptosis . Moreover, 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid can impact cellular metabolism by modulating the activity of key metabolic enzymes .
Molecular Mechanism
The molecular mechanism of action of 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid involves several intricate processes. At the molecular level, this compound exerts its effects through binding interactions with biomolecules, such as enzymes and receptors . It can inhibit or activate enzymes by binding to their active sites, altering their catalytic activity . Additionally, 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid can influence gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid can change over time. This compound exhibits stability under certain conditions, but it may degrade under others, affecting its long-term impact on cellular function . Studies have shown that prolonged exposure to 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid can lead to cumulative effects on cell signaling and metabolism, highlighting the importance of monitoring its stability and degradation in experimental setups .
Dosage Effects in Animal Models
The effects of 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects, such as modulating enzyme activity and gene expression . At higher doses, it can induce toxic or adverse effects, including oxidative stress, inflammation, and cellular damage . These threshold effects underscore the need for careful dosage optimization in preclinical studies .
Metabolic Pathways
2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid is involved in several metabolic pathways, interacting with various enzymes and cofactors . It can influence metabolic flux by modulating the activity of key enzymes, such as cytochrome P450s and other oxidoreductases . Additionally, this compound can affect metabolite levels, leading to changes in cellular energy balance and redox status .
Transport and Distribution
The transport and distribution of 2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid within cells and tissues are mediated by specific transporters and binding proteins . This compound can be actively transported across cell membranes, accumulating in certain cellular compartments . Its localization and accumulation can influence its biological activity and efficacy .
Subcellular Localization
2’-Iodo-[1,1’-biphenyl]-3-carboxylic acid exhibits distinct subcellular localization patterns, which can affect its activity and function . This compound may be targeted to specific organelles, such as the mitochondria or endoplasmic reticulum, through targeting signals or post-translational modifications . Its localization within these compartments can modulate its interactions with biomolecules and its overall biological effects .
Properties
IUPAC Name |
3-(2-iodophenyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9IO2/c14-12-7-2-1-6-11(12)9-4-3-5-10(8-9)13(15)16/h1-8H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLWJXWHADHUTOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=CC=C2)C(=O)O)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681769 | |
Record name | 2'-Iodo[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
855254-47-6 | |
Record name | 2'-Iodo[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70681769 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.